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Compound of Interest

Compound Name: 4,5-Dichloroquinoline

Cat. No.: B128104

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4,5-
dichloroquinoline, a heterocyclic aromatic compound with applications in medicinal chemistry
and as an intermediate in the synthesis of various chemical compounds. Due to its hazardous
properties, strict adherence to safety protocols is imperative when handling this substance.

Chemical and Physical Properties

Proper identification and understanding of the physical and chemical properties of 4,5-
dichloroquinoline are fundamental to its safe handling.
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Property Value Source

Chemical Name 4,5-dichloroquinoline PubChem

CAS Number 21617-18-5 PubChem

Molecular Formula CoHsCI2N PubChem

Molecular Weight 198.05 g/mol PubChem
Off-white to yellow or pale

Appearance brown solid, powder, or Sigma-Aldrich, CymitQuimica
crystals

Melting Point 118 °C ChemicalBook

Boiling Point 324.23 °C (rough estimate) ChemicalBook

Flash Point 158.7 °C ChemicalBook

Vapor Pressure

0.00313 mmHg at 25 °C

ChemicalBook

Soluble in organic solvents

Solubility such as ethanol and acetone; CymitQuimica

low solubility in water.

Freezer or ambient, in a cool,
Storage Temperature dry, well-ventilated area under Sigma-Aldrich, TCI Chemicals

an inert atmosphere.

Hazard Identification and Classification

4,5-Dichloroquinoline is classified as a hazardous substance. The following table summarizes
its GHS hazard classifications.
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[1][2]
Hazard Pictogram:

laalt text

Toxicological Information

While specific quantitative acute toxicity data such as LD50 (Lethal Dose, 50%) or LC50

(Lethal Concentration, 50%) values for 4,5-dichloroquinoline are not readily available in the

reviewed literature, the GHS classification "Harmful if swallowed" (H302) indicates a potential

for significant adverse health effects upon ingestion. The primary hazards identified are

irritation to the skin, eyes, and respiratory system.

Experimental Protocols

The GHS hazard classifications for skin and eye irritation are determined through standardized

experimental protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test provides information on the potential of a substance to cause skin irritation or

corrosion.

Methodology:
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o Test Animal: The albino rabbit is the preferred species.
o Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

o Application: A 0.5 g dose of the solid test substance is applied to a small area of skin
(approximately 6 cm?) and covered with a gauze patch and a semi-occlusive dressing.

o Exposure: The exposure duration is 4 hours.

o Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 60 minutes, and then at 24, 48, and 72 hours. Observations may continue for up
to 14 days to assess the reversibility of any effects.

e Scoring: The severity of erythema and edema is scored numerically to determine the
irritation potential.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause serious eye damage or irritation.
Methodology:
o Test Animal: The albino rabbit is the recommended species.

o Application: A single dose of the test substance (typically 0.1 mL or 0.1 g) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period can be extended up to 21 days to
evaluate the reversibility of the observed effects.

e Scoring: Lesions are scored according to a standardized system to classify the irritancy of
the substance.

Safety and Handling Precautions

A systematic approach to safety is crucial when working with 4,5-dichloroquinoline. The
following diagram illustrates the logical workflow for safe handling, from initial hazard
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assessment to emergency response.

Hazard Identification
(H302, H315, H319, H335)

'

Risk Assessment
(Evaluate exposure potential)

Hazard Identification & Risk Assessment

Control Measures

Engineering Controls
(Fume hood, ventilation)

l

Administrative Controls
(SOPs, training)

'

Personal Protective Equipment
(Gloves, goggles, lab coat)

Safe Handling viz Storage

Safe Handling
(Avoid contact and dust generation)

'

Proper Storage
(Tightly sealed, cool, dry, inert atmosphere)

Accidental Release 1
(Evacuate, contain, clean up)

Ernerger;;y Procedures

Fire
(Use dry chemical, CO2, foam)

Personal Exposure

(First Aid: flush skin/eyes, fresh air)
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Safety and Handling Workflow for 4,5-Dichloroquinoline

Engineering Controls

o Work with 4,5-dichloroquinoline should be conducted in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.

Handling

e Avoid contact with skin, eyes, and clothing.
e Avoid generating dust when handling the solid form.
» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where the chemical is handled.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
e Some sources recommend storage in a freezer.[2]
e Store under an inert atmosphere to maintain stability.

» Keep away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (COz), water spray,

or alcohol-resistant foam.

o Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon

dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with the substance.

e Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: For solid spills, carefully sweep up the material and place itin a
suitable, labeled container for disposal. Avoid creating dust. Clean the spill area with a
suitable solvent or detergent.

Disposal Considerations

Dispose of 4,5-dichloroquinoline and its containers in accordance with local, regional, and
national regulations. Do not dispose of it with household waste or allow it to reach the sewage
system.

This technical guide is intended to provide essential safety and handling information for 4,5-
dichloroquinoline. It is not a substitute for a thorough risk assessment and adherence to all
applicable safety regulations. Always consult the Safety Data Sheet (SDS) provided by the
supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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